2-((4-isopropylbenzyl)thio)-3,7-diphenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 3,7-diphenyl-2-[(4-propan-2-ylphenyl)methylsulfanyl]-5H-pyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C28H25N3OS/c1-19(2)21-15-13-20(14-16-21)18-33-28-30-25-24(22-9-5-3-6-10-22)17-29-26(25)27(32)31(28)23-11-7-4-8-12-23/h3-17,19,29H,18H2,1-2H3
• InChI Key: SLBGQXFOWUHESD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4)NC=C3C5=CC=CC=C5
• Molecular Formula: C28H25N3OS
• Molecular Weight: 451.6 g/mol

Description

2-((4-isopropylbenzyl)thio)-3,7-diphenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one is a chemical compound that has gained attention in the scientific community due to its potential applications in cancer treatment. This compound has shown promising results in preclinical studies as an inhibitor of protein kinases, which are enzymes that play a crucial role in the growth and proliferation of cancer cells. In

Scientific Research Applications

Synthesis and Antimicrobial Activity

Pyrrolopyrimidines have been synthesized using various methods, including dry media synthesis under microwave irradiation, showcasing the efficiency of novel synthetic routes. These compounds, including 2-thioxo-3,7-disubstituted pyrrolo[2,3-d]pyrimidines, have demonstrated mild to moderate antimicrobial activities, indicating their potential in developing new antimicrobial agents (Mishra, 2010).

Antifolate and Antitumor Activities

Several pyrrolo[2,3-d]pyrimidines, designed as nonclassical antifolate inhibitors of thymidylate synthase, have shown promise as antitumor and antibacterial agents. These studies reveal the compound's potential in cancer therapy, highlighting its effectiveness against various human and bacterial enzymes involved in folate metabolism and DNA synthesis (Gangjee et al., 1996).

Antioxidant and Anti-inflammatory Properties

The incorporation of pyrrolopyrimidine derivatives in the synthesis of other heterocycles has also been explored, with some derivatives exhibiting significant antioxidant and anti-inflammatory properties. This suggests their potential in treating oxidative stress-related diseases and inflammation (Shehab et al., 2018).

Dual Inhibitory Action on Enzymes

Research into dual inhibitors of dihydrofolate reductase and thymidylate synthase based on pyrrolo[2,3-d]pyrimidine scaffolds has shown promising results, indicating the versatility of these compounds in targeting multiple pathways in cancer and infectious disease therapy (Gangjee et al., 2005).

Microwave-Assisted Synthesis and Biological Evaluation

The microwave-assisted synthesis of thiazolidinone derivatives containing thieno[d]pyrimidine-4-one moiety has highlighted the efficiency of modern synthetic techniques. These compounds displayed promising antimicrobial activity, further underscoring the therapeutic potential of pyrrolopyrimidine derivatives (El Azab & Abdel-Hafez, 2015).